N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide

• IUPAC Name: N-[3-[(4-butoxybenzoyl)carbamothioylamino]phenyl]-2-methylbenzamide
• InChI: InChI=1S/C26H27N3O3S/c1-3-4-16-32-22-14-12-19(13-15-22)24(30)29-26(33)28-21-10-7-9-20(17-21)27-25(31)23-11-6-5-8-18(23)2/h5-15,17H,3-4,16H2,1-2H3,(H,27,31)(H2,28,29,30,33)
• InChI Key: JNHCYLZNDXSIIF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C26H27N3O3S
• Molecular Weight: 461.6 g/mol

Description

N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide, also known as BAPTA-AM, is a synthetic organic compound that has been widely used in scientific research. It is a cell-permeable calcium chelator that can bind to intracellular calcium ions, which play a critical role in various physiological processes.

Mechanism of Action

N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide works by binding to intracellular calcium ions, which results in the inhibition of calcium-dependent processes. N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide is cell-permeable, which means it can enter cells and bind to intracellular calcium ions. Once bound, N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide prevents the calcium ions from binding to their target proteins, which results in the inhibition of calcium-dependent processes.
Biochemical and Physiological Effects:
N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit calcium-dependent processes such as neurotransmitter release, muscle contraction, and cell signaling. N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide has also been shown to inhibit cell proliferation, induce apoptosis, and promote cell differentiation. Furthermore, N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide has been shown to affect synaptic plasticity and long-term potentiation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide in lab experiments is that it is a cell-permeable calcium chelator, which means it can enter cells and bind to intracellular calcium ions. This allows researchers to study the role of calcium ions in various physiological processes. However, one of the limitations of using N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide is that it can also bind to other metal ions, which can result in non-specific effects. Furthermore, the use of N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide can also affect other cellular processes that are dependent on calcium ions.

Future Directions

There are many future directions for the use of N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide in scientific research. One potential direction is to study the role of calcium ions in cancer cell proliferation and apoptosis. Another potential direction is to investigate the effects of N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide on other cellular processes that are dependent on calcium ions, such as mitochondrial function and autophagy. Furthermore, N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide could be used in combination with other drugs to investigate their synergistic effects on cellular processes.

Synthesis Methods

N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 4-butoxybenzoic acid with thionyl chloride, which results in the formation of 4-butoxybenzoyl chloride. The next step involves the reaction of 4-butoxybenzoyl chloride with 3-aminophenylboronic acid, which results in the formation of 3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenylboronic acid. The final step involves the reaction of 3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenylboronic acid with 2-methylbenzoyl chloride, which results in the formation of N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide.

Scientific Research Applications

N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide has been widely used in scientific research to study the role of calcium ions in various physiological processes. It has been used to investigate the role of calcium ions in neurotransmitter release, muscle contraction, and cell signaling. N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide has also been used to study the effects of calcium ion chelation on cell proliferation, apoptosis, and differentiation. Furthermore, N-[3-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)phenyl]-2-methylbenzamide has been used in neuroscience research to study synaptic plasticity and long-term potentiation.